Solvent mediated tuning of selectivity in a rhodamine based probe and bioimaging for Pb(ii) detection in plant tissues†
RSC Advances Pub Date: 2013-08-08 DOI: 10.1039/C3RA43584A
Abstract
A substituted rhodamine based probe, which exhibits dual mode signalling responses of altered selectivity as a function of variation in
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